(Butan-2-yl)(1H-indol-4-ylmethyl)amine

Lipophilicity Blood-Brain Barrier Physicochemical Property
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C13H18N2
Molecular Weight 202.30 g/mol
Cat. No. B13292780
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name(Butan-2-yl)(1H-indol-4-ylmethyl)amine
Molecular FormulaC13H18N2
Molecular Weight202.30 g/mol
Structural Identifiers
SMILESCCC(C)NCC1=C2C=CNC2=CC=C1
InChIInChI=1S/C13H18N2/c1-3-10(2)15-9-11-5-4-6-13-12(11)7-8-14-13/h4-8,10,14-15H,3,9H2,1-2H3
InChIKeyKVBVTRMEKRGTMX-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

(Butan-2-yl)(1H-indol-4-ylmethyl)amine: Structural, Physicochemical, and Procurement-Relevant Profile for Research Selection


(Butan-2-yl)(1H-indol-4-ylmethyl)amine (CAS 1269475-07-1, IUPAC N-(1H-indol-4-ylmethyl)butan-2-amine) is a substituted secondary amine combining a branched sec-butyl chain with a 1H-indol-4-ylmethylamine scaffold . Characterized by a molecular weight of 202.30 g·mol⁻¹, molecular formula C₁₃H₁₈N₂, a computed XLogP3 of 2.7, and four rotatable bonds , the compound occupies a physicochemical niche distinct from closest linear and branched N-alkyl congeners. Its structural features modulate lipophilicity and conformational flexibility relative to the isopropyl and tert-butyl analogs, parameters that directly influence drug-likeness, membrane permeability, and synthetic accessibility in medicinal chemistry programs .

CNS Permeability Lipophilicity aligns with reported BBB penetration window
Conformational Flexibility Intermediate rotatable bond count supports binding entropy studies
Polar Surface Area Reduced TPSA vs parent enhances passive diffusion screening

Procurement Risk of (Butan-2-yl)(1H-indol-4-ylmethyl)amine Substitution: Why Linear and Tertiary Alkyl Congeners Cannot Be Interchanged


Compounds within the N‑(1H‑indol‑4‑ylmethyl)alkylamine series exhibit quantifiable divergence in lipophilicity, steric bulk, and conformational freedom despite sharing a common indole‑4‑methanamine core. The target sec‑butyl derivative possesses an XLogP3 of 2.7 [REFS‑1], a value that falls within the empirically derived optimal range (1.5–3.0) for passive blood‑brain barrier penetration [REFS‑3], whereas the isopropyl analog records a LogP of 2.67 [REFS‑2] and the tert‑butyl analog reaches 3.06 [REFS‑4]—the latter exceeding the upper boundary of the favorable CNS‑penetration window. Rotatable bond count varies from 2 (tert‑butyl) through 3 (isopropyl) to 4 (sec‑butyl) [REFS‑1][REFS‑2][REFS‑4], altering the entropic cost of binding and the accessible conformational ensemble. Generic interchange among these analogs therefore introduces uncontrolled changes in ADME‑relevant physicochemical properties that undermine structure‑activity relationship reproducibility and batch‑to‑batch pharmacological consistency [REFS‑5].

Lipophilicity mismatch sec-Butyl: LogP within CNS window tert-Butyl analog exceeds favorable window; may reduce CNS passive permeability
Conformational divergence 4 rotatable bonds; balanced sampling tert-Butyl (2 bonds) too rigid; n-butyl (~5 bonds) may increase entropy penalty
Combined profile shift CNS-optimized lipophilicity + flexibility Isopropyl: lower LogP, fewer rotatable bonds; not interchangeable for CNS SAR

Quantitative Differentiation Evidence for (Butan-2-yl)(1H-indol-4-ylmethyl)amine Against Key 4‑Indolylmethylamine Analogs


XLogP3 Lipophilicity Profile: CNS-Penetration Window Optimization vs. tert-Butyl and Isopropyl Congeners

The target sec-butyl compound records an XLogP3 of 2.7 , placing it squarely within the empirical optimal range of 1.5–3.0 for passive blood-brain barrier penetration . The isopropyl analog (CAS 1079-48-7) has a measured LogP of 2.6659 , while the tert-butyl analog (CAS 1269465-98-6) reaches LogP 3.056 . A LogP above 3.0 is associated with reduced passive CNS permeability due to excessive lipophilicity, whereas values below 2.7 trend toward insufficient membrane partitioning. The cluster of isopropyl (2.67) and sec-butyl (2.70) analogs both remain within the CNS-favorable window, but the tert-butyl derivative surpasses the upper threshold, making it a less suitable choice for central target programs. No experimental LogP or XLogP3 value for the n-butyl analog (CAS 944885-43-2) was retrieved from authoritative databases .

Lipophilicity
Head-to-head
XLogP3 2.7 (sec-butyl) vs. 2.67 (isopropyl), 3.06 (tert-butyl)
Supports CNS penetration window review
Computed LogP values; n-butyl data unavailable
Lipophilicity Blood-Brain Barrier Physicochemical Property N-Alkyl Indole

Rotatable Bond Count: Conformational Flexibility Differentiation Among Branched Alkyl Chain Analogs

The number of rotatable bonds governs the conformational entropy penalty upon target binding and influences solubility. The target sec-butyl compound possesses 4 rotatable bonds , compared with 3 for the isopropyl analog and 2 for the sterically hindered tert-butyl analog . The n-butyl linear isomer is predicted to have 5 rotatable bonds based on its saturated C4 chain. Each additional rotatable bond contributes approximately 0.5–1.0 kcal·mol⁻¹ to the conformational entropy penalty upon rigidification in a binding pocket, while also increasing aqueous solubility. The 4 rotatable bonds of the sec-butyl compound represent a midpoint along the flexibility spectrum—less rigid than the tert-butyl scaffold (which may fail to adapt to binding-site contours) and less floppy than the unbranched n-butyl chain (which exacts a larger entropy penalty).

Rotatable Bonds
Head-to-head
4 bonds (sec-butyl) vs. 3 (isopropyl), 2 (tert-butyl), ~5 (n-butyl)
Intermediate conformational sampling for target engagement studies
n-Butyl count inferred from structure
Conformational Flexibility Entropic Cost of Binding Rotatable Bonds Structure-Activity Relationship

Topological Polar Surface Area Reduction vs. Unsubstituted Parent: Implications for Membrane Permeability

Topological polar surface area (TPSA) is a primary determinant of passive membrane permeability, with values below 60 Ų considered permissive for blood-brain barrier penetration and values below 140 Ų favorable for oral absorption. The target sec-butyl compound registers a TPSA of 27.8 Ų , nearly identical to the isopropyl (27.82 Ų) and tert-butyl (27.82 Ų) analogs, but substantially lower than the unsubstituted parent 4-(aminomethyl)indole (41.8 Ų) . The ~14 Ų reduction in TPSA conferred by N-alkylation is functionally significant: in validated TPSA-based permeability models, each 10 Ų decrease correlates with an approximately 2–3-fold increase in predicted passive transcellular permeability. N-alkylation thus chemically masks the primary amine polarity of the parent scaffold, enhancing membrane transit without altering the indole pharmacophore.

TPSA
Cross-study
27.8 Ų (sec-butyl) vs. 41.8 Ų (parent), analogous to isopropyl/tert-butyl
Reduced TPSA supports passive permeability assessment
All N-alkylated analogs share reduced TPSA
Topological Polar Surface Area Membrane Permeability Drug-Likeness Passive Diffusion

Molecular Weight and Hydrogen Bond Profile: Drug-Likeness Compliance Across the Analog Series

The target compound has a molecular weight of 202.30 g·mol⁻¹, 2 hydrogen bond donors (indole NH and secondary amine NH), and 1 hydrogen bond acceptor (amine nitrogen) . This profile fully complies with Lipinski's Rule of Five (MW < 500, HBD ≤ 5, HBA ≤ 10). The isopropyl analog has a lower MW of 188.27 g·mol⁻¹ , while the tert-butyl analog and n-butyl analog share the same MW of 202.30 g·mol⁻¹ . All analogs retain the identical HBD (2) and HBA (1) count. The parent 4-(aminomethyl)indole, at 146.19 g·mol⁻¹ , is the lightest but bears an unprotected primary amine, rendering it more hydrophilic (XLogP3 0.9) and chemically more reactive. Within the analog series, the hydrogen bond profile is invariant; differentiation arises solely from the alkyl substituent's impact on lipophilicity, steric bulk, and conformational flexibility—parameters already quantified above.

MW / HBD / HBA
Class-level
MW 202.30, HBD 2, HBA 1; invariant across N-alkyl series
Drug-likeness profile invariant; selection driven by lipophilicity and flexibility
Invariant hydrogen bond counts across analogs
Molecular Weight Hydrogen Bond Donors Hydrogen Bond Acceptors Lipinski Rules Drug-Likeness

Procurement Metrics: Purity Specification, Vendor Availability, and Relative Pricing vs. Unsubstituted Parent

The target sec-butyl compound is commercially supplied at a minimum purity specification of 95% (CAS 1269475-07-1) , with an indicative list price of approximately $439 per gram from one vendor . The unsubstituted parent 4-(aminomethyl)indole (CAS 3468-18-6) is available at 95–98% purity at substantially lower cost, approximately $153 per gram , reflecting its higher production volume and established status as a generic building block for dopamine receptor antagonist synthesis . The isopropyl analog (CAS 1079-48-7) and the n-butyl analog (CAS 944885-43-2) are also stocked at ≥95% purity by multiple suppliers ; however, published pricing for these analogs is primarily available upon inquiry rather than as list prices, complicating direct procurement comparisons. Importantly, the sec-butyl compound is listed as 'discontinued' at several European suppliers (CymitQuimica) , while remaining available from Asian and North American vendors, introducing geographic sourcing constraints that must be factored into procurement planning.

Procurement
Source review
≥95% purity, ~$439/g; discontinued at some EU suppliers
Procurement feasibility requires regional supplier review
Pricing and availability to verify; parent compound ~$153/g
Procurement Purity Availability Price Comparison Commercial Sourcing

Highest-Value Application Scenarios for (Butan-2-yl)(1H-indol-4-ylmethyl)amine Based on Quantitative Differentiation Evidence


Central Nervous System (CNS) Drug Discovery: Lead Optimization Requiring Balanced BBB-Penetrant Physicochemical Profiles

In CNS lead optimization programs where blood-brain barrier penetration is mandatory, the sec-butyl derivative's XLogP3 of 2.7 places it within the empirically validated optimal range (1.5–3.0), avoiding the permeability penalty of the tert-butyl analog (LogP 3.06) while providing enhanced membrane partitioning relative to the isopropyl analog (LogP 2.67). Combined with a TPSA of 27.8 Ų—well below the 60 Ų BBB-permeability cutoff—this compound offers a multiparameter profile that aligns with CNS drug-likeness criteria across orthogonal physicochemical dimensions .

Structure-Activity Relationship (SAR) Exploration of N-Alkyl Chain Branching Effects on Target Binding

The sec-butyl group provides a unique combination of steric bulk (branching at the α-carbon) and conformational flexibility (4 rotatable bonds) that is absent in the smaller isopropyl (3 rotatable bonds) and rigid tert-butyl (2 rotatable bonds) congeners . Systematic SAR studies comparing the sec-butyl scaffold against its linear (n-butyl) and branched (isopropyl, tert-butyl) counterparts can deconvolute the contributions of steric hindrance, lipophilicity, and conformational entropy to receptor binding affinity and selectivity. The intermediate rotatable bond count is particularly valuable for probing the entropic cost of ligand rigidification upon target engagement .

Synthetic Intermediate for 4-Indolylmethyl-Containing Pharmacophores: Dopamine Receptor and Calcium Channel Ligand Programs

The parent 4-(aminomethyl)indole scaffold is a validated reactant for the synthesis of dopamine receptor antagonists and high-affinity ligands to the α2δ subunit of voltage-gated calcium channels . The sec-butyl N-substitution pre-installs a metabolically stable, moderately lipophilic alkyl group directly onto the secondary amine nitrogen, reducing downstream synthetic steps when the target pharmacophore requires a branched C4 alkyl chain. This 'pre-functionalized' building block strategy is advantageous when the synthetic route would otherwise require post-coupling reductive amination with sec-butyl aldehyde or ketone, simplifying route design and improving overall yield.

Fragment-Based Drug Discovery (FBDD) Library Design for CNS-Targeted Screening Collections

With a molecular weight of 202.30 g·mol⁻¹, the sec-butyl compound qualifies as a fragment-sized molecule (MW < 300) while offering physicochemical properties pre-optimized for CNS penetration . Inclusion of this fragment in screening libraries enables hit identification against CNS targets without the need for subsequent property optimization cycles to adjust LogP or TPSA. Compared with the isopropyl fragment (MW 188.27), the sec-butyl variant provides enhanced lipophilicity for hydrophobic pocket engagement; compared with the tert-butyl fragment, it avoids excessive rigidity that may preclude induced-fit binding .

Application
Selection Property
Validation Focus
CNS lead optimization
Lipophilicity and TPSA aligned with BBB-permissive range
BBB penetration model validation
SAR of N-alkyl branching
Balanced conformational flexibility with branched steric profile
Entropic cost of target engagement studies
Synthetic intermediate
Pre-installed sec-butyl secondary amine
Route simplification and yield improvement assessment
Fragment-based CNS screening
Fragment-sized with CNS-compatible physicochemical attributes
CNS hit identification and property optimization efficiency
Quote Request

Request a Quote for (Butan-2-yl)(1H-indol-4-ylmethyl)amine

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.